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This technical support center provides researchers, scientists, and conservation professionals

with troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for

mitigating human-wildlife conflict using boma enclosures.

Troubleshooting Guide
This guide addresses specific issues that may arise during the implementation and monitoring

of boma enclosures in research and field settings.

Question: Livestock are still being attacked by predators despite being enclosed in a boma at

night. What are the potential causes and how can I troubleshoot this?

Answer:

Boma failure can be attributed to several factors related to design, maintenance, and predator

behavior. Systematically investigate the following possibilities:

Identify the Predator and Point of Entry:

Action: Set up camera traps at the site of the attack to identify the predator species.[1]

Examine the boma for signs of entry (e.g., tracks, hair, signs of digging, or climbing).

Rationale: Different predators have different methods of attack. Lions may test the

structural integrity by stampeding livestock into the walls, while leopards are known to leap

over fences.[2] Hyenas and wild dogs may attempt to dig underneath.[2][3]
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Assess Boma Construction and Materials:

Action: Evaluate the boma's structural integrity. Check for weak points, gaps, or signs of

disrepair.

Rationale: The choice of materials significantly impacts a boma's durability and

effectiveness. Bomas constructed with wooden posts have shown higher rates of disrepair

compared to those made with recycled plastic posts.[4] Traditional thorn bomas may not

be sufficient to deter larger predators.[5]

Review Boma Design Specifications:

Action: Compare your boma's design to recommended specifications for the target

predator.

Rationale: The design must be tailored to the specific predator threat. For instance, a

boma designed to stop hyenas might not be effective against leopards.[6]

For jumping predators (e.g., leopards): Ensure the walls are sufficiently high (at least 2.3

meters is recommended) and consider adding a cantilevered barbed wire top.[2][7]

Covering the boma with burlap to obstruct the predator's view of the livestock can also

be effective.[2]

For digging predators (e.g., hyenas, wild dogs): The fence should be reinforced at the

base with rocks or tree stumps, or an underground grid can be installed.[2][3]

For powerful predators (e.g., lions): The boma needs to be robust enough to withstand

the force of stampeding livestock.[2] Using strong materials like chain-link fencing and

metal corner posts is crucial.[8]

Evaluate Boma Maintenance:

Action: Interview the livestock owner or community members responsible for the boma to

understand maintenance routines.

Rationale: Regular inspection and repair are critical for the long-term success of a boma.

[7] Social factors, such as the proximity to other well-maintained bomas, can influence the
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likelihood of repairs being carried out.[4]

Question: We are observing a high rate of disrepair in the bomas within our study area. What

factors could be contributing to this?

Answer:

Several factors can lead to the rapid deterioration of boma enclosures:

Construction Materials: The type of materials used is a primary determinant of a boma's

lifespan. A study in the Amboseli Ecosystem found that bomas constructed with wooden

posts were more prone to disrepair than those using recycled plastic posts.[4]

Livestock Density: The same study noted that bomas with lower livestock densities were

more likely to be in a state of disrepair.[4] The reasons for this correlation require further

investigation but could be related to the perceived value of the enclosed livestock.

Community Dynamics: The distance to the nearest predator-proof boma can influence

maintenance. Bomas located further away from others in a better condition tended to be less

well-maintained, suggesting a social component to upkeep.[4]

Environmental Factors: Harsh weather conditions, such as heavy rain or strong winds, can

damage boma structures. Termites and other pests can also weaken wooden components.

Predator Pressure: Frequent attempts by predators to breach the boma can lead to

accelerated wear and tear.

Frequently Asked Questions (FAQs)
What is a boma?

A boma is a livestock enclosure, stockade, or corral traditionally used in many parts of Africa to

protect livestock at night from predators.[8][9]

How effective are fortified bomas?

Fortified bomas have proven to be highly effective in reducing livestock predation.
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Modernized bomas with metal corners and eight-foot chain-link fences have been shown to

be 99% successful in protecting livestock from predators like big cats and hyenas.[8]

One study found that "Living Walls," which are fortified bomas, were 99.9% successful in

preventing nighttime carnivore attacks over 1,790 boma-months.[10]

In the Western Mara Region of Kenya, 67% of fortified bomas experienced no livestock

losses over a year, compared to only 15% of unfortified bomas.[11]

What are the different types of boma designs?

Traditional Bomas: Typically constructed from thorny branches.[5]

Fortified Bomas: Upgraded versions of traditional bomas, often incorporating materials like

chain-link fencing, high-tensile wire, and metal or recycled plastic posts.[4][8]

"Living Walls": A type of fortified boma that uses fast-growing, thorny trees as living fence

posts, interwoven with chain-link fencing.[5]

Mobile Bomas: These are portable enclosures, often made from materials like PVC plastic

sheeting, that can be moved to different locations.[12] This design also offers the benefit of

improving soil fertility in crop fields where they are placed.[12]

Are there boma designs specific to certain predators?

Yes, the design of a boma should consider the behavior of the local predator population.[6]

Lions: Require very strong walls to prevent them from breaking in or causing livestock to

stampede out.[2]

Leopards: Can jump high, so bomas need to be tall, and potentially have an overhanging or

covered top.[2] Visual barriers can also deter them.[2]

Hyenas and Wild Dogs: Are known to dig, so the base of the boma should be secured, or an

underground barrier installed.[2][3]

Elephants: Require exceptionally strong enclosures, often incorporating electric fencing

powered by solar panels.[3]
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Data Presentation
Table 1: Effectiveness of Fortified vs. Unfortified Bomas

Boma Type
Percentage with No
Livestock Losses
Annually

Percentage with
Losses of >5
Animals Annually

Monthly Attack
Rate (per boma)

Fortified 67%[11] 17%[11] 0.001[5]

Unfortified 15%[11] 57%[11] 0.009[5]

Experimental Protocols
Protocol 1: Assessing the Efficacy of a Novel Boma Design

Objective: To quantitatively evaluate the effectiveness of a new boma design in preventing

livestock predation compared to traditional bomas and no enclosure.

Methodology:

Site Selection: Identify a study area with a known history of human-wildlife conflict involving

livestock predation.

Group Assignment: Randomly assign participating households to one of three experimental

groups:

Group A (Novel Design): Receive the new, fortified boma.

Group B (Traditional Design): Continue to use their existing traditional boma.

Group C (Control): No boma enclosure (if ethically and practically feasible, otherwise use

a baseline data collection period before boma construction).

Data Collection (Baseline): For a period of at least 6 months prior to the intervention, collect

data on livestock predation events for all participating households through semi-structured

interviews and direct observation.
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Intervention: Construct the novel boma design for Group A.

Data Collection (Post-Intervention): For a period of at least 12 months following the

intervention, continue to collect data on livestock predation events for all three groups.

Data Analysis: Compare the rates of livestock predation between the three groups using

appropriate statistical methods (e.g., Poisson regression) to determine the effectiveness of

the novel boma design.
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Caption: A workflow for troubleshooting boma failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://namibianliontrust.org/livestock-protection/
https://www.annektaylorfund.org/the-woodhouse
https://www.wildlifeact.com/blog/boma-used-conservation
https://www.researchgate.net/publication/269041983_Evidence-based_conservation_predator-proof_bomas_protect_livestock_and_lions
https://africaresearchconnects.com/fr/papier/2c595e1dcce4272c3b2f5175b39c6717737debdadb435d8359b1b632d8e94f46/
https://vfwt.org/projects/human-wildlife-conflict-predators/
https://www.benchchem.com/product/b10773558#mitigating-human-wildlife-conflict-near-boma-enclosures
https://www.benchchem.com/product/b10773558#mitigating-human-wildlife-conflict-near-boma-enclosures
https://www.benchchem.com/product/b10773558#mitigating-human-wildlife-conflict-near-boma-enclosures
https://www.benchchem.com/product/b10773558#mitigating-human-wildlife-conflict-near-boma-enclosures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10773558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

